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Compound of Interest

Compound Name: Disodium edetate dihydrate

Cat. No.: B7815029

An In-depth Technical Guide to Disodium Edetate Dihydrate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of disodium edetate dihydrate, a
chelating agent with significant applications in research, pharmaceuticals, and clinical practice.
This document details its chemical properties, mechanisms of action, and established
experimental protocols, with a focus on its role in modulating cellular signaling pathways.

Core Properties of Disodium Edetate Dihydrate

Disodium edetate dihydrate, also known as (Ethylenedinitrilo)tetraacetic acid disodium salt
dihydrate or EDTA-Naz, is a synthetic amino acid. Its fundamental chemical and physical
properties are summarized below.
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Property Value Citations
CAS Number 6381-92-6 [11[2][3]
Molecular Weight 372.24 g/mol [2][3]
Molecular Formula C10H14N2Naz20s - 2H20 [2]
Appearance White, crystalline powder [2]
Solubility in Water 100 g/L (at 20 °C) [3]

Melting Point 252 °C (decomposes)

Mechanism of Action: Chelation and Its
Consequences

The primary mechanism of action of disodium edetate dihydrate is its ability to form stable,
water-soluble complexes with di- and trivalent metal ions, a process known as chelation. This
sequestration of metal ions is the basis for its wide range of applications.

Disodium edetate possesses six binding sites (the four carboxylate groups and the two
nitrogen atoms), allowing it to form strong coordinate bonds with metal ions, effectively
removing them from solution and preventing them from participating in chemical reactions. This
action has profound effects on various biological processes that are dependent on metal ions
as cofactors.

Applications in Drug Development and Research

Disodium edetate dihydrate is a versatile excipient and active agent in the pharmaceutical
industry.

 Stabilizer in Pharmaceutical Formulations: It is widely used to enhance the stability and
shelf-life of pharmaceutical products by chelating trace metal ions that can catalyze oxidative
degradation of active pharmaceutical ingredients (APIs). This is particularly crucial in
injectable and ophthalmic preparations to maintain clarity and prevent precipitation.
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e Chelation Therapy: Clinically, it is used in chelation therapy to treat heavy metal poisoning,
such as lead toxicity. The administered disodium edetate binds with heavy metals in the
bloodstream, forming a stable complex that is then excreted by the kidneys.

e Anticoagulant: In vitro, it acts as an anticoagulant by chelating calcium ions, which are
essential for the blood coagulation cascade. This property is utilized in blood collection tubes
for hematological studies.

o Research Tool: In the laboratory, it is used to inhibit metal-dependent enzymes, such as
metalloproteinases, to study their roles in physiological and pathological processes.

Experimental Protocols

Preparation and Standardization of 0.1 M Disodium
Edetate Solution

This protocol is fundamental for applications requiring a standardized solution of disodium
edetate.

Preparation:
e Weigh accurately 37.224 g of disodium edetate dihydrate.

» Dissolve the weighed substance in a sufficient volume of distilled water in a 1000 mL
volumetric flask.

o Make up the volume to 1000 mL with distilled water and mix thoroughly.
Standardization:

» Accurately weigh approximately 200 mg of primary standard grade calcium carbonate,
previously dried at 110°C for 2 hours.

o Transfer the calcium carbonate to a 400 mL beaker and add 10 mL of water to form a slurry.

o Cover the beaker with a watch glass and carefully add 2 mL of dilute hydrochloric acid to
dissolve the calcium carbonate.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b7815029?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7815029?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Rinse the watch glass and the sides of the beaker with distilled water and dilute the solution
to about 100 mL.

o While stirring, add approximately 30 mL of the prepared disodium edetate solution from a
burette.

e Add 15 mL of sodium hydroxide TS and 300 mg of hydroxynaphthol blue indicator.
« Continue the titration with the disodium edetate solution until a blue endpoint is reached.

o The molarity of the disodium edetate solution can be calculated based on the weight of
calcium carbonate used.

Protocol for Chelation Therapy in Clinical Trials (Based
on TACT)

The Trial to Assess Chelation Therapy (TACT) provides a well-documented protocol for the
intravenous administration of a disodium edetate-based solution.

Infusion Composition: A typical 500 mL infusion solution contains:

3 g of disodium edetate
e 7 g of ascorbic acid

e B vitamins

o Electrolytes

e Procaine

e Heparin
Administration:

e The solution is administered intravenously over a period of several hours.
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» Patients typically receive a series of infusions, for example, 40 infusions administered weekly
for 30 weeks, followed by 10 infusions spaced further apart.

Patient Monitoring:

e Renal function (serum creatinine) should be monitored before and during the course of
therapy.

o Serum electrolyte levels, particularly calcium, should be monitored.

Signaling Pathways Modulated by Disodium Edetate
Dihydrate

The chelation of metal ions by disodium edetate dihydrate can significantly impact cellular
signaling pathways that are dependent on these ions.

Inhibition of Metalloproteinase Signaling

Many enzymes, known as metalloproteinases, require a metal ion, often zinc (Zn?*), for their
catalytic activity. Matrix metalloproteinases (MMPs) are a key family of such enzymes involved
in the degradation of the extracellular matrix (ECM). By chelating Zn2*, disodium edetate can
inhibit MMP activity, thereby affecting processes like cell migration, invasion, and tissue
remodeling. This has implications in cancer research, where MMPs are often upregulated.

Disodium Edetate Active Matrix
Dihydrate Metalloproteinase (MMP)

Click to download full resolution via product page

Inhibition of Matrix Metalloproteinase (MMP) Activity.
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Disruption of Zinc-Finger Transcription Factor Function

Zinc-finger motifs are common structural domains in transcription factors that require zinc ions
to maintain their three-dimensional structure, which is essential for DNA binding. By removing
zinc, disodium edetate can denature these proteins, leading to a loss of their ability to regulate
gene expression. This can have widespread effects on cellular function.
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Disruption of Zinc-Finger Transcription Factor Function.

Modulation of Calcium Signaling

Calcium ions (Caz*) are critical second messengers in a multitude of cellular signaling
pathways. Disodium edetate can lower extracellular calcium concentrations, which can disrupt
signaling cascades that rely on calcium influx into the cell. This can affect processes such as
neurotransmission, muscle contraction, and cell proliferation. A significant decrease in
extracellular calcium can also trigger apoptosis (programmed cell death) in some cell types.
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Modulation of Calcium-Dependent Signaling.

Conclusion

Disodium edetate dihydrate is a powerful chelating agent with diverse and significant
applications in drug development, clinical medicine, and basic research. Its ability to sequester
metal ions provides a mechanism to stabilize pharmaceutical formulations, treat heavy metal
toxicity, and probe the function of metal-dependent biological processes. Understanding its
impact on cellular signaling pathways is crucial for harnessing its therapeutic potential and for
the informed design of future research and clinical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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